Cas no 163808-08-0 (1-methyl-1H-Benzimidazol-4-ol)

• Product name: 1-methyl-1H-Benzimidazol-4-ol
• CAS No: 163808-08-0
• MF: C₈H₈N₂O
• MW: 148.16192
• CID: 110334
• PubChem ID: 3839609

1-methyl-1H-Benzimidazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Benzimidazol-4-ol
• 1H-Benzimidazol-4-ol,1-methyl-
• 1-methyl-1H-benzoimidazol-4-ol
• 4-hydroxy-1-methyl-1H-benzimidazole
• 4-hydroxy-1-methylbenzimidazole
• 1H-Benzimidazol-4-ol,1-methyl-(9CI)
• SCHEMBL3185680
• GLRJCNWNFIRMLL-UHFFFAOYSA-N
• 1-methyl-1H-1,3-benzodiazol-4-ol
• 163808-08-0
• 1-methylbenzimidazol-4-ol
• 1H-Benzimidazol-4-ol, 1-methyl-
• AKOS006274021
• 1-Methyl-1H-benzo[d]imidazol-4-ol

• Inchi： InChI=1S/C8H8N2O/c1-10-5-9-8-6(10)3-2-4-7(8)11/h2-5,11H,1H3
• InChI Key： GLRJCNWNFIRMLL-UHFFFAOYSA-N
• SMILES： CN1C2C=CC=C(O)C=2N=C1

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 1.27890